Cas no 1214348-05-6 (4-Fluoro-3-(4-fluorophenyl)pyridine)

• Product Name: 4-Fluoro-3-(4-fluorophenyl)pyridine
• CAS No: 1214348-05-6
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• CID: 4925875
• Update Time: 2025-09-24

4-Fluoro-3-(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(4-fluorophenyl)pyridine
• 4-Fluoro-3-(4-fluorophenyl)pyridine

• Inchi： 1S/C11H7F2N/c12-9-3-1-8(2-4-9)10-7-14-6-5-11(10)13/h1-7H
• InChI Key： ZNCMUHURPXSCIT-UHFFFAOYSA-N
• SMILES： FC1C=CN=CC=1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Fluoro-3-(4-fluorophenyl)pyridine

Introduction to 4-Fluoro-3-(4-fluorophenyl)pyridine (CAS No. 1214348-05-6) in Modern Chemical Research

4-Fluoro-3-(4-fluorophenyl)pyridine, identified by the chemical abstracts service number 1214348-05-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and synthetic utility. The presence of two fluorine atoms at distinct positions—on the pyridine ring and the attached phenyl group—enhances its electronic properties and reactivity, making it a valuable scaffold for medicinal chemistry applications.

The structural features of 4-Fluoro-3-(4-fluorophenyl)pyridine contribute to its versatility in drug discovery. The fluorine atoms can influence both the metabolic stability and binding affinity of the molecule when incorporated into larger drug candidates. Specifically, the 4-fluorophenyl moiety introduces a lipophilic aromatic ring system that can interact favorably with biological targets, while the pyridine core provides a suitable platform for further functionalization. Such structural attributes have made this compound a subject of interest in the development of novel therapeutic agents.

In recent years, 4-Fluoro-3-(4-fluorophenyl)pyridine has been explored in various research avenues, particularly in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer metabolism. Fluorinated pyridines are known to exhibit improved pharmacokinetic properties, including enhanced solubility and reduced susceptibility to enzymatic degradation. For instance, studies have demonstrated that derivatives of this compound can serve as potent inhibitors of tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and progression.

One notable application of 4-Fluoro-3-(4-fluorophenyl)pyridine is in the development of next-generation antiviral agents. The fluorine atoms in its structure can modulate interactions with viral proteases and polymerases, thereby inhibiting viral replication. Research has shown that modifications to this scaffold can lead to compounds with improved efficacy against RNA viruses, including those responsible for human diseases such as influenza and hepatitis C. The ability to fine-tune the electronic and steric properties of 4-Fluoro-3-(4-fluorophenyl)pyridine allows medicinal chemists to optimize binding interactions with viral targets while minimizing off-target effects.

The agrochemical sector has also benefited from the exploration of 4-Fluoro-3-(4-fluorophenyl)pyridine. Fluorinated pyridines are integral components of modern pesticides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. Recent studies highlight its role in synthesizing novel herbicides that selectively inhibit weed growth without harming crops. The structural flexibility of this compound enables chemists to design derivatives with tailored biological activities, addressing emerging challenges in sustainable agriculture.

From a synthetic chemistry perspective, 4-Fluoro-3-(4-fluorophenyl)pyridine serves as a versatile intermediate for constructing more complex molecules. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups onto its framework. These techniques allow for rapid diversification of the scaffold, facilitating high-throughput screening programs aimed at identifying lead compounds for drug development. The efficiency and scalability of these synthetic routes underscore the importance of 1214348-05-6 in industrial applications.

The computational modeling of 4-Fluoro-3-(4-fluorophenyl)pyridine has further advanced our understanding of its potential applications. Molecular dynamics simulations and quantum mechanical calculations help predict how this compound interacts with biological targets at an atomic level. Such insights are crucial for designing molecules with enhanced potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the optimization process, reducing both time-to-market and development costs for new therapeutics.

The future prospects of 4-Fluoro-3-(4-fluorophenyl)pyridine are promising, given its broad utility across multiple domains of chemical research. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like this will play an increasingly vital role in addressing unmet medical needs. Innovations in fluorination chemistry and biocatalysis may unlock new possibilities for modifying its structure, further expanding its therapeutic potential.